Cas no 2098105-90-7 (methyl 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetate)

• Product Name: methyl 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetate
• CAS No: 2098105-90-7
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5728776
• PubChem ID: 121211967
• Update Time: 2025-10-28

methyl 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• AKOS026722121
• methyl 2-(5-ethyl-3-thiophen-3-ylpyrazol-1-yl)acetate
• 2098105-90-7
• starbld0029611
• F2198-2531
• methyl 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetate
• 1H-Pyrazole-1-acetic acid, 5-ethyl-3-(3-thienyl)-, methyl ester

• Inchi： 1S/C12H14N2O2S/c1-3-10-6-11(9-4-5-17-8-9)13-14(10)7-12(15)16-2/h4-6,8H,3,7H2,1-2H3
• InChI Key： IRKCPVHGWIWMGD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(CC)N(CC(=O)OC)N=1

Computed Properties

• Exact Mass: 250.07759887g/mol
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 346.7±37.0 °C(Predicted)
• pka: 1.77±0.10(Predicted)

Additional information on methyl 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetate

Methyl 2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetate: A Comprehensive Overview

Methyl 2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetate, identified by the CAS number 2098105-90-7, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The molecule's structure features a pyrazole ring substituted with an ethyl group, a thiophene moiety, and an acetate ester group, making it a valuable compound for various research and industrial purposes.

The synthesis of Methyl 2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts like palladium or copper has significantly improved the yield and purity of pyrazole derivatives. These methods are particularly useful in large-scale production for industries such as pharmaceuticals and agrochemicals.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Pyrazole derivatives are known to exhibit a wide range of biological activities, including antifungal, antibacterial, and anticancer properties. Recent studies have demonstrated that Methyl 2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetate can serve as a building block for developing novel drugs targeting specific cellular pathways. For example, researchers have explored its role in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmacological applications, this compound has also found utility in materials science. The presence of the thiophene moiety imparts electronic properties that make it suitable for use in organic electronics. Recent research has highlighted its potential as a component in organic light-emitting diodes (OLEDs) and flexible electronics. The ability to tune the electronic characteristics of the molecule through substituent modifications further enhances its versatility in this field.

The environmental impact of Methyl 2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetate is another area of active investigation. As industries increasingly prioritize sustainability, understanding the biodegradability and eco-toxicity of such compounds is crucial. Recent studies have shown that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to optimize its synthesis and application processes to minimize ecological footprint.

From a structural perspective, the molecule's stability is influenced by the electron-withdrawing and electron-donating groups attached to the pyrazole ring. The ethyl group provides steric bulk, while the thiophene moiety introduces aromaticity and conjugation. These features not only stabilize the molecule but also contribute to its reactivity in various chemical transformations. Researchers have exploited these properties to design more efficient synthetic routes and functional materials.

In conclusion, Methyl 2-(5-Ethyl-3-(Thiophen-3-Yl)-1H-Pyrazol-1-Yl)Acetate (CAS No: 2098105-90-7) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and versatile properties continue to drive innovative research across diverse disciplines. As advancements in synthetic methodologies and material characterization techniques unfold, this compound is poised to play an even more significant role in addressing global challenges in health and technology.